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Compound of Interest

3-Bromo-2-methoxy-4-
Compound Name:
methylpyridine

Cat. No.: B1291409

This technical guide provides a comprehensive overview of the physical properties of 3-
Bromo-2-methoxy-4-methylpyridine, tailored for researchers, scientists, and professionals in
drug development. This document collates available data on its physical characteristics and
provides context through comparative data of similar compounds.

Core Compound Data

3-Bromo-2-methoxy-4-methylpyridine is a halogenated and methylated pyridine derivative.
Its chemical structure is fundamental to its utility as a building block in organic synthesis,
particularly in the development of novel pharmaceutical and agrochemical agents.[1]

Physical Properties

Precise experimental values for several key physical properties of 3-Bromo-2-methoxy-4-
methylpyridine, such as melting point, boiling point, and density, are not readily available in
publicly accessible scientific literature or commercial databases. However, based on its
chemical structure and information from suppliers, it is described as a colorless liquid at room
temperature.[1]

For comparative purposes, the table below summarizes the available physical data for 3-
Bromo-2-methoxy-4-methylpyridine alongside the experimentally determined properties of
closely related pyridine derivatives. This comparative data can offer researchers valuable
insights into the expected physical behavior of the target compound.
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3-Bromo-2- 3-Bromo-2-
L 3-Bromo-4- 2-Bromo-4-
Property methoxy-4- methoxypyridi - L
. methylpyridine  methylpyridine
methylpyridine ne
CAS Number 717843-51-1[2] 13472-59-8[3] 3430-22-6[4][5] 4926-28-7
Molecular
C7HsBrNO[2] CeHeBIrNOJ3] CeHeBrN[4][5] CeHeBrN
Formula
Molecular Weight  202.05 g/mol 188.02 g/mol [3] 172.02 g/mol [5] 172.02 g/mol
) Colorless o o o
Physical State o Liquid[3] Liquid[4] Liquid
liquid[1]
) ) Data not Data not Data not Data not
Melting Point ) ) ] )
available available available available
N ) Data not Data not 199-200 °C (lit.) 87 °C/10 mmHg
Boiling Point ) ) )
available available [5] (lit.)
Densit Data not 1.5856 g/mL at 1.549 g/mLat25  1.545 g/mL at 25
ensi
Y available 25 °C[3] °C (lit.)[5][6] °C (lit.)
] Data not n20/D 1.56 (lit.) )
Refractive Index ) n20/D 1.566]3] n20/D 1.561 (lit.)
available [5]
Soluble in
- Data not Data not Data not
Solubility ) ) Chloroform, )
available available available
Methanol[5]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-Bromo-2-

methoxy-4-methylpyridine are not available. However, standard methodologies would be

employed for such characterizations. Below is a representative protocol for determining the

boiling point of a liquid compound.

Determination of Boiling Point (Micro-method)

Objective: To determine the boiling point of a small sample of a liquid compound, such as 3-

Bromo-2-methoxy-4-methylpyridine.
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Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (e.g., 50 x 6 mm)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Stand and clamp

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube, with its sealed end upwards, is placed into the test tube containing the
liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The thermometer and test tube assembly are immersed in the mineral oil within the Thiele
tube, ensuring the side arm of the Thiele tube is not blocked.

The Thiele tube is gently heated at the side arm.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is carefully adjusted to maintain a steady stream of bubbles.

The heat source is removed, and the liquid is allowed to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

e The procedure should be repeated to ensure an accurate and reproducible reading.

Synthesis Workflow

While a specific, detailed synthesis protocol for 3-Bromo-2-methoxy-4-methylpyridine is not
readily available in the reviewed literature, a plausible synthetic route can be inferred from
established pyridine chemistry. A common approach to introduce a bromine atom at the 3-
position of a pyridine ring is through a Sandmeyer-type reaction starting from the
corresponding 3-aminopyridine. The methoxy and methyl groups would be present on the
starting pyridine or introduced in earlier synthetic steps.

The following diagram illustrates a generalized synthetic workflow for the preparation of a
substituted bromopyridine from an aminopyridine precursor.

Sandmeyer Reaction
(CuBr)

3-Bromo-4-methylpyridine Product

: o Diazotization
4-Methyl-3-aminopyridine Precursor (NaNO2, HBr, low temp.))

Click to download full resolution via product page

Generalized synthesis of a 3-bromopyridine derivative.

This diagram outlines the key transformations in a typical Sandmeyer reaction for the synthesis
of an aryl bromide from an aniline derivative. The specific conditions for the synthesis of 3-
Bromo-2-methoxy-4-methylpyridine would require experimental optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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